Cas no 499-20-7 (dhurrin)

• Product Name: dhurrin
• CAS No: 499-20-7
• MF: C₁₄H₁₇NO₇
• MW: 311.287284612656
• MDL: MFCD18632527
• CID: 932947
• PubChem ID: 329748512
• Update Time: 2025-04-19

dhurrin Chemical and Physical Properties

Names and Identifiers

• dhurrin
• (2S)-2-(4-hydroxyphenyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
• DHURRIN(RG)
• Trehalose
• (S)-(β-D-Glucopyranosyloxy)(4-hydroxyphenyl)acetonitrile
• (S)-4-hydroxymandelonitrile beta-D-glucoside
• 1e55
• CPD-1042
• (S)-4-Hydroxymandelonitrile β-D-glucoside
• (S)-alpha-Cyano-p-hydroxybenzyl glucoside
• Dhurrin, >=95% (HPLC)
• C05143
• beta-D-glucopyranosyloxy-(S)-p-hydroxymandelonitrile
• CHEBI:27826
• (2s)-2-(4-hydroxyphenyl)-2-[[(2r,3r,4s,5s,6r)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-tetrahydropyranyl]oxy]acetonitrile
• (2S)-(beta-D-glucopyranosyloxy)(4-hydroxyphenyl)acetonitrile
• NS00031982
• HY-N8433
• 1ST158578
• SCHEMBL50174
• NVLTYOJHPBMILU-YOVYLDAJSA-N
• (S)-p-Hydroxymandelnitrile-beta-D-glucopyranoside
• (.ALPHA.S)-.ALPHA.-(.BETA.-D-GLUCOPYRANOSYLOXY)-4-HYDROXYBENZENEACETONITRILE
• (S)-(beta-D-Glucopyranosyloxy)(4-hydroxyphenyl)acetonitrile
• .BETA.-D-GLUCOPYRANOSYLOXY-L-P-HYDROXYMANDELONITRILE
• C14H17NO7
• (alphaS)-alpha-(beta-D-glucopyranosyloxy)-4-hydroxybenzeneacetonitrile
• (S)-4-hydroxymandelonitrile-beta-D-glucoside
• p-hydroxy-S-mandelonitrile-beta-D-glucopyranoside
• DHURRIN [MI]
• CS-0144166
• UNII-P5999IY65C
• Q908811
• EINECS 207-878-6
• DTXSID90198142
• AKOS040760368
• Benzeneacetonitrile, alpha-(beta-D-glucopyranosyloxy)-4-hydroxy-, (alphaS)-
• 499-20-7
• P5999IY65C
• Taxiphyllin
• (2R)-taxiphyllin
• (2S)-dhurrin
• (2R)-alpha-(beta-D-Glucopyranosyloxy)-4-hydroxybenzeneacetonitrile dihydrate
• (S)-4-Hydroxymandelonitrile b-D-glucoside
• (AlphaS)-a-(b-D-glucopyranosyloxy)-4-hydroxybenzeneacetonitrile
• (2S)-2-(4-hydroxyphenyl)-2-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyacetonitrile
• BETA-D-GLUCOPYRANOSYLOXY-L-P-HYDROXYMANDELONITRILE
• DTXCID20120633
• Phyllanthoside?
• Phyllanthin?
• (S)-(b-D-Glucopyranosyloxy)(4-hydroxyphenyl)acetonitrile
• (AlphaS)-I+--(I2-D-glucopyranosyloxy)-4-hydroxybenzeneacetonitrile
• (S)-4-Hydroxymandelonitrile I2-D-glucoside

• MDL： MFCD18632527
• Inchi： 1S/C14H17NO7/c15-5-9(7-1-3-8(17)4-2-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-4,9-14,16-20H,6H2/t9-,10-,11-,12+,13-,14-/m1/s1
• InChI Key： NVLTYOJHPBMILU-YOVYLDAJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)O[C@H](C#N)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 311.10100
• Monoisotopic Mass: 311.10050188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 200 º C (decomposition)
• Solubility: Dissolution (59 g/l) (25 º C),
• PSA: 143.40000
• LogP: -1.22662
• Specific Rotation: D20 -65° (alc)

dhurrin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22; S45
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides